Cas no 1396867-80-3 (N-(1,2-oxazol-4-yl)-5-phenyl-1,2-oxazole-3-carboxamide)

• Product Name: N-(1,2-oxazol-4-yl)-5-phenyl-1,2-oxazole-3-carboxamide
• CAS No: 1396867-80-3
• MF: C₁₃H₉N₃O₃
• MW: 255.228862524033
• CID: 5402204
• Update Time: 2025-06-08

N-(1,2-oxazol-4-yl)-5-phenyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-oxazol-4-yl)-5-phenyl-1,2-oxazole-3-carboxamide

• Inchi： 1S/C13H9N3O3/c17-13(15-10-7-14-18-8-10)11-6-12(19-16-11)9-4-2-1-3-5-9/h1-8H,(H,15,17)
• InChI Key： JTFXKCPJJNKACU-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CC(C(NC2=CON=C2)=O)=N1

Additional information on N-(1,2-oxazol-4-yl)-5-phenyl-1,2-oxazole-3-carboxamide

Professional Introduction to N-(1,2-oxazol-4-yl)-5-phenyl-1,2-oxazole-3-carboxamide (CAS No. 1396867-80-3)

N-(1,2-oxazol-4-yl)-5-phenyl-1,2-oxazole-3-carboxamide, identified by its CAS number 1396867-80-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique structural framework, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The chemical structure of N-(1,2-oxazol-4-yl)-5-phenyl-1,2-oxazole-3-carboxamide incorporates an oxazole ring system, which is well-documented for its biological activity and versatility in medicinal chemistry. The presence of the 5-phenyl substituent and the 1,2-oxazole-3-carboxamide moiety introduces additional functional groups that can modulate the compound's pharmacokinetic properties and target specificity. This structural complexity makes it an intriguing subject for researchers aiming to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and potential therapeutic benefits. The oxazole scaffold, in particular, has been extensively studied for its role in various pharmacological applications. Studies have demonstrated that oxazole derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. N-(1,2-oxazol-4-yl)-5-phenyl-1,2-oxazole-3-carboxamide, with its unique structural features, is positioned to contribute to these ongoing efforts.

The synthesis of N-(1,2-oxazol-4-yl)-5-phenyl-1,2-oxazole-3-carboxamide involves a series of well-established organic reactions that highlight the compound's synthetic accessibility. The introduction of the 5-phenyl group and the formation of the amide bond through the 1,2-oxazole-3-carboxamide moiety are critical steps in its synthesis. These reactions have been optimized to ensure high yield and purity, making the compound suitable for further pharmacological investigation.

The pharmacological profile of N-(1,2-oaxzol -4 -y l b >)- 5 - phen y l - 1 , 2 - o x az ol - 3 - car bo x am ide has been preliminarily assessed through in vitro studies. These studies have revealed promising activities against various biological targets, including enzymes and receptors implicated in human diseases. The compound's ability to interact with these targets suggests its potential as a lead molecule for drug development. Further investigations are warranted to elucidate its mechanism of action and therapeutic efficacy.

In the context of drug discovery, the development of novel molecular entities with enhanced selectivity and reduced toxicity is paramount. N-(1 , 2 - ox az ol - 4 - y l b >) - 5 - phen y l - 1 , 2 - o x az ol - 3 - car bo x am ide stands out as a candidate that meets these criteria. Its structural features not only contribute to its biological activity but also offer opportunities for chemical modification to improve its pharmacological properties. This flexibility makes it an attractive scaffold for medicinal chemists seeking to design next-generation therapeutics.

The computational modeling of N-( 1 , 2 - ox az ol - 4 - y l b >) - 5 - phen y l - 1 , 2 - o x az ol - 3 car bo x am ide has provided valuable insights into its interactions with biological targets. These studies have helped identify key binding residues and potential pockets within the target proteins. This information is crucial for designing derivatives with improved binding affinity and selectivity. By leveraging computational tools alongside experimental data, researchers can accelerate the optimization process and bring new drugs to market more efficiently.

The potential applications of N-( 1 , 2 ox az ol -4 yl b >) -5 phen y l .12 ox az ol .3 car box am ide extend beyond traditional therapeutic areas. Its unique structural properties make it suitable for use as an intermediate in the synthesis of more complex molecules or as a tool compound for biochemical assays. Additionally ,its ability to modulate biological pathways suggests its utility in research aimed at understanding disease mechanisms and developing innovative treatment strategies.

In conclusion,N-(< b >12 ox az ol .4 yl ) .5 phen y l .12 ox az ol .3 car box am ide (CAS No .13968678083) represents a significant advancement in pharmaceutical chemistry . Its structural complexity,biological activity,and synthetic accessibility position it as a valuable asset in drug discovery efforts . Further research is needed to fully harness its potential ,but preliminary findings are promising . As our understanding of disease mechanisms continues to evolve ,compounds like this one will play an increasingly important role in developing effective therapeutics.